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Compound of Interest

Compound Name: Orlandin

Cat. No.: B1237627

For laboratory professionals, including researchers, scientists, and drug development experts,
the responsible management and disposal of chemical compounds are fundamental to
ensuring personnel safety and environmental protection. Orlandin, a fungal metabolite
identified as 7-hydroxy-8-(7-hydroxy-4-methoxy-5-methyl-2-oxochromen-8-yl)-4-methoxy-5-
methylchromen-2-one, requires careful handling and disposal.[1] In the absence of a specific
Safety Data Sheet (SDS) for Orlandin, this guide provides a framework for its proper disposal
based on general principles of laboratory safety and chemical waste management.

Key Safety and Hazard Considerations

Given that specific hazard information for Orlandin is not readily available, it is crucial to
handle it with a high degree of caution, assuming it may possess unknown toxicological and
ecotoxicological properties. All personnel handling Orlandin should adhere to standard
laboratory safety protocols and wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a laboratory coat. All work should be
conducted in a well-ventilated area or under a chemical fume hood to minimize inhalation
exposure.

Quantitative Data Summary

While a comprehensive, experimentally verified dataset for Orlandin is not available, the
following table summarizes its basic chemical properties.[1][2]
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Property Value

Molecular Formula C22H180s
Molecular Weight 410.37 g/mol
Appearance Solid (presumed)

7-hydroxy-8-(7-hydroxy-4-methoxy-5-methyl-2-
IUPAC Name oxochromen-8-yl)-4-methoxy-5-methylchromen-

2-one

Data sourced from PubChem and GSRS databases.

Standard Disposal Protocol

The disposal of Orlandin must follow established procedures for hazardous chemical waste.
The overarching principle is to prevent its release into the environment. Therefore, under no
circumstances should Orlandin or its solutions be disposed of down the drain. All waste
containing Orlandin must be collected and managed as hazardous waste.

Waste Segregation and Collection:
e Solid Waste:

o Collect un-used or contaminated solid Orlandin in a clearly labeled, sealable hazardous

waste container.

o Contaminated materials such as weighing paper, gloves, and pipette tips should also be
placed in this container.

e Liquid Waste:

o Solutions containing Orlandin should be collected in a dedicated, labeled, and sealed
hazardous waste container for liquid chemical waste.

o Ensure the container is compatible with the solvents used.

Spill Management Protocol
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In the event of an accidental spill of Orlandin, immediate and appropriate action is necessary
to mitigate exposure and environmental contamination.

o Ensure Personal Safety: Evacuate all non-essential personnel from the immediate vicinity.
Ensure you are wearing appropriate PPE, including chemical-resistant gloves, safety
goggles, and a lab coat. Avoid creating and inhaling dust.

o Contain the Spill: Prevent the spill from spreading. For liquid spills, use an absorbent
material to create a dike around the spill area.

o Absorb the Spill:

o For solid spills, carefully cover the material with a damp paper towel to avoid generating
airborne dust, and then gently sweep the material into a designated hazardous waste
container.

o For liquid spills, cover the spill with a non-reactive absorbent material, such as vermiculite,
sand, or a commercial chemical absorbent.

o Collect the Waste: Carefully scoop or sweep the absorbed material into a designated,
labeled hazardous waste container.

o Decontaminate the Area: Clean the surface of the spill area and any contaminated
equipment with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and
water.

o Dispose of Contaminated Materials: All materials used for cleanup, including absorbent
pads, wipes, and contaminated PPE, must be placed in the hazardous waste container.

o Final Disposal: The sealed hazardous waste container should be stored in a designated
satellite accumulation area and disposed of through your institution's environmental health
and safety (EHS) office in accordance with local, state, and federal regulations.

Orlandin Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Orlandin waste in a
laboratory setting.
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Figure 1. Orlandin Disposal Workflow
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Caption: General workflow for the proper disposal of Orlandin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1237627#orlandin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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